Cas no 1899045-58-9 (cis-4-Hydroxy-2-pyrrolidinemethanol)

• Product Name: cis-4-Hydroxy-2-pyrrolidinemethanol
• CAS No: 1899045-58-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD32664151
• CID: 5172554
• Update Time: 2026-03-04

cis-4-Hydroxy-2-pyrrolidinemethanol Chemical and Physical Properties

Names and Identifiers

• cis-4-Hydroxy-2-pyrrolidinemethanol

• MDL： MFCD32664151
• Inchi： 1S/C5H11NO2/c7-3-4-1-5(8)2-6-4/h4-8H,1-3H2/t4-,5-/m1/s1
• InChI Key： CALDMMCNNFPJSI-RFZPGFLSSA-N
• SMILES： N1C[C@H](O)C[C@@H]1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on cis-4-Hydroxy-2-pyrrolidinemethanol

cis-4-Hydroxy-2-pyrrolidinemethanol (CAS No. 1899045-58-9): A Comprehensive Overview

cis-4-Hydroxy-2-pyrrolidinemethanol (CAS No. 1899045-58-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, also known as cis-4-Hydroxypyrrolidin-2-ylmethanol, is characterized by its unique structural features and chemical properties, which make it an intriguing subject for both academic research and industrial development.

The molecular structure of cis-4-Hydroxy-2-pyrrolidinemethanol consists of a pyrrolidine ring with a hydroxyl group and a methanol group attached to specific carbon atoms. The cis configuration of the hydroxyl and methanol groups is crucial for its biological activity and reactivity. This configuration imparts specific stereochemical properties that can influence the compound's interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of cis-4-Hydroxy-2-pyrrolidinemethanol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. The ability to cross the blood-brain barrier and target key receptors involved in neurodegeneration makes it a promising lead compound for further investigation.

In addition to its neuroprotective properties, cis-4-Hydroxy-2-pyrrolidinemethanol has been explored for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory conditions. These findings suggest that cis-4-Hydroxy-2-pyrrolidinemethanol could be developed into a novel anti-inflammatory agent with broad therapeutic applications.

The synthesis of cis-4-Hydroxy-2-pyrrolidinemethanol has been optimized through various methods, including chiral catalysis and asymmetric synthesis techniques. These approaches ensure high enantiomeric purity, which is essential for pharmaceutical applications where the biological activity of enantiomers can differ significantly. The ability to produce this compound efficiently and at scale is crucial for advancing its development into clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. Preliminary studies have shown that cis-4-Hydroxy-2-pyrrolidinemethanol exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are critical for ensuring that the compound can be effectively delivered to target tissues and organs without causing significant side effects.

Beyond its direct therapeutic applications, cis-4-Hydroxy-2-pyrrolidinemethanol has also been investigated as a building block for more complex molecules. Its unique structural features make it an attractive starting material for the synthesis of peptidomimetics and other bioactive compounds. This versatility has led to its use in combinatorial chemistry approaches, where it serves as a key intermediate in the development of novel therapeutic agents.

In conclusion, cis-4-Hydroxy-2-pyrrolidinemethanol (CAS No. 1899045-58-9) is a multifaceted compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural properties, combined with its promising biological activities, make it an exciting area of research for both academic scientists and industry professionals. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, the future prospects for this compound appear highly promising.